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Compound of Interest

Compound Name: Cobalt(3+);trinitrate

Cat. No.: B093377

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information on Cobalt(111)
nitrate (CAS 15520-84-0). It is intended for an audience with a professional background in
chemistry and pharmacology. A significant portion of the publicly available toxicological and
biological data pertains to the more common Cobalt(ll) nitrate, and this information should be
interpreted with caution as it may not be directly applicable to Cobalt(lll) nitrate.

Chemical and Physical Properties

Cobalt(lll) nitrate is an inorganic compound with the chemical formula Co(NOs)s. It is a green,
diamagnetic solid that is hygroscopic and a strong oxidizing agent.[1] It is soluble in water,
forming a deep blue solution, though it reacts with water over time.[2]

Table 1: Chemical and Physical Properties of Cobalt(lll) Nitrate
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Property Value Reference(s)

CAS Number 15520-84-0 [1]

Molecular Formula Co(NOs3)3 [1]

Molecular Weight 244.96 g/mol [1]
Green or blue/violet crystalline

Appearance _ [1][2]
solid

Solubility in Water 5.07 g/100 mL [1]

Density 2.49 g/cm?3 [1]

] ] Sublimes at ambient

Melting Point [1]
temperature

Boiling Point Not available

IUPAC Name Cobalt(lll) nitrate [1]

[Co+3].0=--INVALID-LINK--
[O-].[O-]-INVALID-LINK--=0.  [1]
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SMILES String
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Synthesis and Reactivity
Synthesis

Anhydrous Cobalt(lIl) nitrate can be synthesized by the reaction of dinitrogen pentoxide (N20s)
with cobalt(Ill) fluoride (CoFs).[2] The product can be purified by vacuum sublimation at 40°C.

[3]
Experimental Protocol: Synthesis of Anhydrous Cobalt(lIl) Nitrate

A detailed, step-by-step experimental protocol for the synthesis of anhydrous Cobalt(lll) nitrate
is not readily available in the public domain. The primary literature describes the reaction as
follows:
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e Reactants: Anhydrous cobalt(ll) fluoride and pure dinitrogen pentoxide.[4]

e Procedure Outline:
o Dinitrogen pentoxide is condensed onto anhydrous cobalt(lll) fluoride at -70°C.[4]
o The mixture is allowed to warm to room temperature.[4]

o The reaction proceeds, indicated by a color change to green, and is complete in
approximately one hour.[4]

o Excess dinitrogen pentoxide and gaseous byproducts are removed with a stream of
nitrogen.[4]

o The resulting solid is purified by vacuum sublimation at 40°C to yield green, hygroscopic
crystals of Cobalt(lll) nitrate.[4]

Logical Flow of Synthesis:

Cobalt(Ill) Fluoride
S —
> Reaction at Vacuum Sublimation
Room Temperature 40°C
o p (40°C)

(Dinitrogen Pentoxide)

Click to download full resolution via product page
Figure 1. Synthesis of Anhydrous Cobalt(lll) Nitrate.

Reactivity

Cobalt(ll) nitrate is a potent oxidizing agent. When dissolved in water, the initial green solution
rapidly turns pink due to the oxidation of water, leading to the formation of Cobalt(ll) ions and

the release of oxygen.[3]

Toxicological Data
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Important Note: Specific toxicological data for Cobalt(lll) nitrate (CAS 15520-84-0) is not
available in the reviewed literature. The data presented below is for the more common
Cobalt(ll) nitrate and its hexahydrate. While the toxicity is primarily attributed to the cobalt ion,
differences in oxidation state can affect bioavailability and reactivity, so this data should be
used for general guidance only and not as a direct substitute for data on the Co(lll) form.

Table 2: Toxicological Data for Cobalt(ll) Nitrate
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Parameter

Value

Species Route Reference(s)

LD50

691 mg/kg

Rat Oral [5]

Carcinogenicity

IARC Group 2B:
Possibly
carcinogenic to

humans

- Inhalation [5]

Mutagenicity

In vitro tests
showed
mutagenic
effects

- - [5]

Reproductive

Toxicity

May damage

fertility

- - [6]

Hazards

May intensify
fire; oxidizer.
Harmful if
swallowed. May
cause an allergic
skin reaction.
May cause
allergy or asthma
symptoms or
breathing
difficulties if
inhaled.
Suspected of
causing genetic

defects.

[6]17]

Biological Activity and Mechanism of Action

Direct studies on the biological activity and mechanism of action of Cobalt(lll) nitrate are

scarce. The research in this area primarily focuses on more complex Cobalt(lll) coordination

compounds where the cobalt ion is chelated by various organic ligands.
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In a broader context, cobalt compounds, including cobalt nitrate, are known to have
applications as catalysts in various chemical reactions, some of which may have biological
relevance.[8] For instance, cobalt-based catalysts are investigated for the electrocatalytic
reduction of nitrate to ammonia.[9]

Some studies have explored the reaction mechanisms of Cobalt(lll) complexes with biologically
relevant molecules. For example, the reaction of certain Cobalt(lIl)-peroxo complexes with
nitriles has been investigated, demonstrating that the spin state of the cobalt ion, influenced by
its ligand environment, plays a crucial role in its reactivity.[10] Another study detailed the
reactivity of a Cobalt(ll1)-nitrosyl complex in nitric oxide (NO) transfer and dioxygenation
reactions, which are relevant to biological signaling. The proposed mechanism involves the
dissociation of NO from the cobalt complex.[11][12]

Proposed Reaction Pathway in a Cobalt(l11)-Nitrosyl Complex:

([(TMC)CO(II)]"2+)

_—v
([(TMC)CO(III)(NO)]"2+ )—»({(TMC)CO...NO}"%)
(o)
NO (free)

Click to download full resolution via product page

Figure 2. Dissociative Pathway of a Cobalt(l11)-Nitrosyl Complex.

While these studies provide insights into the potential reactivity of the Co(lll) center, they do not
directly describe a signaling pathway for Cobalt(lIl) nitrate itself. It is plausible that in a
biological system, the nitrate ligands would be readily displaced, and the biological effects
would be dictated by the interactions of the Co(lll) aqua ion or its subsequent reduction to
Co(ll).

Handling and Safety

Given its strong oxidizing properties and the known toxicity of cobalt compounds, Cobalt(l11)
nitrate should be handled with extreme care. Use appropriate personal protective equipment,
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including gloves, safety glasses, and a lab coat. All manipulations should be performed in a
well-ventilated fume hood. As it may intensify fire, it should be stored away from combustible
materials.[6]

Summary and Future Directions

Cobalt(lll) nitrate is a compound with interesting chemical properties, notably its strong
oxidizing potential. However, there is a significant lack of specific data regarding its toxicology,
biological activity, and detailed experimental protocols for its synthesis. The majority of
available information pertains to the more stable and common Cobalt(ll) nitrate.

For researchers and drug development professionals, this represents both a challenge and an
opportunity. The reactivity of the Co(lll) ion suggests potential for use in catalysis and as a
precursor for novel coordination complexes. However, a thorough investigation into its
toxicological profile is imperative before any biological applications can be seriously
considered. Future research should focus on:

» Developing and publishing a detailed, reproducible synthesis protocol.

» Conducting comprehensive toxicological studies (in vitro and in vivo) specifically on CAS
15520-84-0.

« Investigating the biological activity of Cobalt(lll) nitrate itself, beyond its role as a component
of more complex molecules.

» Elucidating its mechanism of action in any observed biological effects, including potential
interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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